2-Chloro-3-(4-isothiocyanatophenoxy)pyrazine

• Molecular Formula: C11H6ClN3OS
• Molecular Weight: 263.70 g/mol
• IUPAC Name: 2-chloro-3-(4-isothiocyanatophenoxy)pyrazine
• InChI: InChI=1S/C11H6ClN3OS/c12-10-11(14-6-5-13-10)16-9-3-1-8(2-4-9)15-7-17/h1-6H
• InChI Key: NBQBJKZITNGBOS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1N=C=S)OC2=NC=CN=C2Cl

Description

2-Chloro-3-(4-isothiocyanatophenoxy)pyrazine is a useful research compound. Its molecular formula is C11H6ClN3OS and its molecular weight is 263.70 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a mixture of 4-(3-chloropyrazin-2-yloxy)benzenamine (620 mg, 2797 μmol) and sodium carbonate (652 mg, 6154 μmol) in chloroform (10 ml) was added thiophosgene (236 μl, 3077 μmol). The solution turned cloudy and was stirred overnight at room temperature. The solvent had evaporated so the residue was taken back up in chloroform and the solids were removed by filtration. The filtrate was collected and the solvent was removed by roto-vap to give the desired product as a brown solid which was used without further purification.

Synthesis routes and methods II

Procedure details